![molecular formula C16H19N3O B7477401 4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile](/img/structure/B7477401.png)
4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile, also known as CP-122,721, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile acts as a selective antagonist of the dopamine D3 receptor, which is a subtype of the dopamine receptor that is primarily expressed in the mesolimbic pathway of the brain. By blocking the activity of the dopamine D3 receptor, this compound can modulate the release of dopamine, which is involved in reward and motivation pathways in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of dopamine release, the reduction of extrapyramidal side effects, and the potential for use as an antipsychotic drug. However, further research is needed to fully understand the effects of this compound on the brain and body.
Advantages and Limitations for Lab Experiments
4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile has several advantages for lab experiments, including its high selectivity for the dopamine D3 receptor, its potential as a lead compound for drug discovery, and its lower risk of extrapyramidal side effects compared to traditional antipsychotic drugs. However, there are also limitations to the use of this compound in lab experiments, including its potential for off-target effects, the need for further research to fully understand its effects, and the need for careful dosing to avoid potential toxicity.
Future Directions
There are several future directions for research on 4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile, including the development of novel drugs that target the dopamine D3 receptor, the investigation of this compound as a potential treatment for psychiatric disorders, and the exploration of its potential as a tool for studying reward and motivation pathways in the brain. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and risks.
Synthesis Methods
4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile can be synthesized through a multi-step process that involves the reaction of 4-chlorobenzonitrile with cyclopropanecarbonyl chloride to form 4-(cyclopropanecarbonyl)benzonitrile. This intermediate is then reacted with piperazine in the presence of a base to produce this compound.
Scientific Research Applications
4-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile has been studied for its potential applications in various fields, including neuroscience, psychiatry, and drug discovery. In neuroscience, this compound has been shown to modulate the activity of the dopamine D3 receptor, which is involved in reward and motivation pathways in the brain. In psychiatry, this compound has been studied for its potential as an antipsychotic drug, as it has been shown to have a lower risk of extrapyramidal side effects compared to traditional antipsychotic drugs. In drug discovery, this compound has been used as a lead compound for the development of novel drugs that target the dopamine D3 receptor.
properties
IUPAC Name |
4-[[4-(cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O/c17-11-13-1-3-14(4-2-13)12-18-7-9-19(10-8-18)16(20)15-5-6-15/h1-4,15H,5-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOKZCLNWRZWRMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)N2CCN(CC2)CC3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.